Cas no 2137768-28-4 (N-(4,4-dimethylpyrrolidin-3-yl)cyclopropanesulfonamide)

• Product Name: N-(4,4-dimethylpyrrolidin-3-yl)cyclopropanesulfonamide
• CAS No: 2137768-28-4
• MF: C₉H₁₈N₂O₂S
• MW: 218.316421031952
• MDL: MFCD31428941
• CID: 5279016
• PubChem ID: 165445326
• Update Time: 2025-05-21

N-(4,4-dimethylpyrrolidin-3-yl)cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Cyclopropanesulfonamide, N-(4,4-dimethyl-3-pyrrolidinyl)-
• N-(4,4-dimethylpyrrolidin-3-yl)cyclopropanesulfonamide

• MDL： MFCD31428941
• Inchi： 1S/C9H18N2O2S/c1-9(2)6-10-5-8(9)11-14(12,13)7-3-4-7/h7-8,10-11H,3-6H2,1-2H3
• InChI Key： JPFXSUCPPIGTGC-UHFFFAOYSA-N
• SMILES： C1(S(NC2C(C)(C)CNC2)(=O)=O)CC1

Additional information on N-(4,4-dimethylpyrrolidin-3-yl)cyclopropanesulfonamide

Professional Introduction to N-(4,4-dimethylpyrrolidin-3-yl)cyclopropanesulfonamide (CAS No. 2137768-28-4)

N-(4,4-dimethylpyrrolidin-3-yl)cyclopropanesulfonamide (CAS No. 2137768-28-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The unique structural features of this molecule, particularly the presence of a cyclopropane ring and a dimethylpyrrolidinyl substituent, contribute to its distinctive chemical properties and make it a subject of intense study in medicinal chemistry.

The chemical structure of N-(4,4-dimethylpyrrolidin-3-yl)cyclopropanesulfonamide consists of a sulfonamide functional group (-SO₂NH₂) attached to a cyclopropane ring, which is further substituted with a 4,4-dimethylpyrrolidinyl moiety. This configuration imparts a high degree of steric hindrance and electronic richness to the molecule, making it an attractive candidate for further derivatization and exploration of its pharmacological effects.

In recent years, sulfonamides have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The cyclopropane ring in N-(4,4-dimethylpyrrolidin-3-yl)cyclopropanesulfonamide is particularly noteworthy, as it has been shown to enhance the binding affinity and selectivity of the compound towards various biological targets. This structural motif is known to stabilize the conformation of the molecule and improve its solubility in both aqueous and organic solvents.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The dimethylpyrrolidinyl group adds an additional layer of complexity to the molecule, enabling it to interact with multiple biological pathways simultaneously. This polyvalent interaction is crucial for achieving synergistic effects in drug design, which can lead to more effective treatments with fewer side effects.

The synthesis of N-(4,4-dimethylpyrrolidin-3-yl)cyclopropanesulfonamide involves a series of well-established organic reactions, including sulfonylation, nucleophilic substitution, and cyclization. The precise control over these reactions is essential to ensure high yield and purity of the final product. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to optimize the synthetic pathway and improve the overall efficiency of the process.

Recent studies have highlighted the importance of sulfonamides in drug discovery, particularly in the context of targeting protein-protein interactions. The sulfonamide moiety is known to disrupt hydrogen bonding networks within proteins, thereby modulating their function. N-(4,4-dimethylpyrrolidin-3-yl)cyclopropanesulfonamide, with its unique structural features, has shown promise in inhibiting key enzymes involved in inflammatory responses and cancer progression.

The pharmacokinetic properties of this compound are also under investigation. Preliminary studies suggest that it exhibits good oral bioavailability and metabolic stability, making it a viable candidate for further clinical development. Additionally, its ability to cross the blood-brain barrier opens up possibilities for treating neurological disorders.

In conclusion, N-(4,4-dimethylpyrrolidin-3-yl)cyclopropanesulfonamide (CAS No. 2137768-28-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a promising candidate for developing new therapeutic agents. Continued research into its pharmacological effects and synthetic optimization will likely yield novel treatments for various diseases.